Cas no 799266-56-1 (4-(Isoindolin-2-yl)butanoic acid)

• Product Name: 4-(Isoindolin-2-yl)butanoic acid
• CAS No: 799266-56-1
• MF: C₁₂H₁₅NO₂
• MW: 205.253003358841
• MDL: MFCD06800577
• CID: 1086145
• PubChem ID: 1089051
• Update Time: 2025-10-29

4-(Isoindolin-2-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(Isoindolin-2-yl)butanoic acid
• 4-(1,3-dihydro-2H-isoindol-2-yl)butanoic acid(SALTDATA: HCl)
• 4-(1,3-dihydroisoindol-2-yl)butanoic acid
• 4-(1,3-DIHYDRO-ISOINDOL-2-YL)-BUTYRIC ACID
• 4-(1,3-Dihydro-isoindol-2-yl)-butyric acidhydrochloride
• 4-(1,3-dihydro-2h-isoindol-2-yl)butanoic acid
• 4-isoindolin-2-ylbutanoic acid
• AMLWOTVLCZLNIJ-UHFFFAOYSA-N
• AKOS000302712
• 4-(Isoindolin-2-yl)butanoicacid
• SB65276
• 799266-56-1
• HMS1374P13
• DTXSID80360194
• CS-0326372
• ChemDiv2_002103
• TQP0311
• CCG-25474

• MDL： MFCD06800577
• Inchi： 1S/C12H15NO2/c14-12(15)6-3-7-13-8-10-4-1-2-5-11(10)9-13/h1-2,4-5H,3,6-9H2,(H,14,15)
• InChI Key： AMLWOTVLCZLNIJ-UHFFFAOYSA-N
• SMILES： OC(CCCN1CC2C=CC=CC=2C1)=O

Computed Properties

• Exact Mass: 205.11000
• Monoisotopic Mass: 205.110279g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• PSA: 40.54000
• LogP: 1.80490

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindoles

Additional information on 4-(Isoindolin-2-yl)butanoic acid

4-(Isoindolin-2-yl)butanoic Acid (CAS 799266-56-1): A Versatile Building Block in Medicinal Chemistry and Drug Discovery

4-(Isoindolin-2-yl)butanoic acid (CAS 799266-56-1) is an emerging pharmaceutical intermediate gaining attention in modern drug development. This heterocyclic carboxylic acid derivative combines the structural features of isoindoline with a flexible butanoic acid chain, making it particularly valuable for designing novel bioactive molecules. The compound's molecular formula C₁₂H₁₅NO₂ and molecular weight of 205.26 g/mol position it as an ideal building block for medicinal chemistry applications.

Recent trends in drug discovery highlight the growing importance of isoindoline derivatives like 4-(Isoindolin-2-yl)butanoic acid. Pharmaceutical researchers frequently search for "isoindoline-based drug candidates" and "small molecule modulators," reflecting the compound's relevance in developing treatments for neurological disorders and inflammatory conditions. The butanoic acid moiety enhances the molecule's solubility and bioavailability, addressing common challenges in drug formulation.

The synthesis of 4-(Isoindolin-2-yl)butanoic acid typically involves multistep organic reactions starting from phthalimide derivatives. Modern green chemistry approaches are being explored to optimize its production, responding to industry demands for sustainable chemical synthesis. Analytical characterization using HPLC, NMR, and mass spectrometry confirms the compound's high purity (>98%), making it suitable for high-throughput screening applications.

In medicinal chemistry, this compound serves as a key precursor for developing GABA receptor modulators and enzyme inhibitors. Its structural flexibility allows for diverse modifications at both the isoindoline nitrogen and carboxylic acid positions. Recent patent literature reveals applications in central nervous system (CNS) drugs, particularly for conditions like anxiety and epilepsy, where researchers are investigating "isoindoline GABAergics" as potential therapeutics.

The pharmacokinetic properties of 4-(Isoindolin-2-yl)butanoic acid derivatives show promising blood-brain barrier penetration, a critical factor for neuropharmaceuticals. Computational studies using molecular docking and QSAR modeling predict favorable interactions with various biological targets. These findings align with current research trends focusing on "computer-aided drug design" and "structure-activity relationships."

Beyond pharmaceutical applications, 4-(Isoindolin-2-yl)butanoic acid finds use in material science as a precursor for functional polymers. The compound's ability to form stable hydrogen-bonded networks makes it valuable for creating smart materials with responsive properties. Researchers exploring "bio-based polymers" and "supramolecular chemistry" frequently encounter this versatile building block.

Quality control standards for 4-(Isoindolin-2-yl)butanoic acid follow strict GMP guidelines when intended for pharmaceutical use. Storage recommendations typically suggest 2-8°C under inert atmosphere to maintain stability. The compound's safety profile has been documented in material safety data sheets, showing low acute toxicity but requiring standard laboratory precautions.

Market analysis indicates growing demand for specialty chemicals like 4-(Isoindolin-2-yl)butanoic acid, particularly from contract research organizations and drug discovery firms. Suppliers are responding to queries about "bulk isoindoline derivatives" and "custom synthesis services," reflecting the compound's commercial importance. Current pricing trends show stability for research-grade quantities, with potential cost reductions expected as synthetic methodologies improve.

Future research directions for 4-(Isoindolin-2-yl)butanoic acid include exploration of its metal-chelating properties and potential in catalysis. The compound's chiral variants are also gaining attention for developing enantioselective catalysts. These developments align with industry searches for "asymmetric synthesis building blocks" and "organocatalysts," indicating expanding applications beyond traditional medicinal chemistry.

For researchers working with 4-(Isoindolin-2-yl)butanoic acid, proper analytical method development is crucial. Recommended techniques include reverse-phase HPLC with UV detection and chiral separation methods when working with stereoisomers. These analytical considerations address common laboratory queries about "purity determination" and "compound characterization" for this class of molecules.